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Compound of Interest

Compound Name: 4-Fluoro-3-hydroxybenzonitrile

Cat. No.: B067627

For researchers, scientists, and professionals in drug development, the integrity of your work is
intrinsically linked to the safety and precision of your laboratory practices. Handling specialized
chemical intermediates like 4-Fluoro-3-hydroxybenzonitrile (CAS RN: 186590-04-5)
demands a thorough understanding of not only its application in synthesis but also the critical
procedures for its proper disposal. This guide provides a detailed, step-by-step operational plan
for the safe handling and disposal of 4-Fluoro-3-hydroxybenzonitrile, ensuring the protection
of laboratory personnel and the environment.

Hazard Assessment and Chemical Profile

4-Fluoro-3-hydroxybenzonitrile is a versatile organic intermediate used in the synthesis of
complex molecules for pharmaceuticals and material science.[1] However, its utility is matched
by its potential hazards. A thorough understanding of its chemical and toxicological properties
is the foundation of safe handling and disposal.

Chemical Properties:
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Property Value Source
CAS Number 186590-04-5

Molecular Formula C7H4FNO

Molecular Weight 137.11 g/mol

Appearance Solid [2]
Melting Point 69-72 °C

Boiling Point 240.4 £ 25.0 °C at 760 mmHg

Hazard Identification:

This compound is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are:

Acute Toxicity (Oral): Harmful if swallowed (H302).

Skin Irritation: Causes skin irritation (H315).

Eye Irritation: Causes serious eye irritation (H319).

Respiratory Irritation: May cause respiratory irritation (H335).

The GHS pictogram associated with these hazards is the exclamation mark (GHSQ7).

Personal Protective Equipment (PPE) and Handling
Precautions

A proactive approach to safety is paramount when handling 4-Fluoro-3-hydroxybenzonitrile.
The following PPE must be worn at all times:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Ensure gloves are
inspected for integrity before use.
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» Body Protection: A laboratory coat, buttoned completely.

o Respiratory Protection: All handling of the solid compound or its solutions should be
conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.

Always wash hands thoroughly after handling the chemical, even if gloves were worn.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and
contamination.

Minor Spills (Small quantity in a fume hood):

» Restrict Access: Ensure the spill is contained within the fume hood and does not pose a risk
to personnel outside the immediate area.

e Don Appropriate PPE: If not already wearing it, don the full PPE as described in Section 2.

o Absorb the Spill: Cover the spill with an inert absorbent material, such as vermiculite, dry
sand, or earth. Do not use combustible materials like paper towels as the primary absorbent.

o Collect the Waste: Carefully sweep or scoop the absorbed material into a clearly labeled,
sealable container for hazardous waste.

o Decontaminate the Area: Wipe down the spill area with a suitable solvent (e.g., acetone or
ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

Major Spills (Outside of a fume hood or a large quantity):

o Evacuate Immediately: Alert all personnel in the immediate vicinity and evacuate the
laboratory.

« |solate the Area: Close the laboratory doors and post a warning sign.

o Contact Emergency Services: Notify your institution's Environmental Health and Safety
(EHS) department and, if necessary, the fire department.
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e Provide Information: Be prepared to provide the Safety Data Sheet (SDS) for 4-Fluoro-3-
hydroxybenzonitrile to emergency responders.

Step-by-Step Disposal Procedure

The disposal of 4-Fluoro-3-hydroxybenzonitrile and its contaminated materials must be
managed as hazardous waste in accordance with local, state, and federal regulations.[3] The
U.S. Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under
the Resource Conservation and Recovery Act (RCRA).[4]

Waste Segregation and Collection

Proper segregation of waste is the first and most critical step in the disposal process.
Caption: Waste Segregation and Disposal Workflow.
Procedure:

e Solid Waste: Unused or waste 4-Fluoro-3-hydroxybenzonitrile should be collected in a
dedicated, clearly labeled, and sealable container.

o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weigh boats, absorbent pads, and pipette tips, must be collected as solid
hazardous waste.

e Liquid Waste: Solvents used for decontamination of glassware and equipment should be
collected in a separate, labeled container for halogenated organic liquid waste.

Waste Classification

Under the EPA's RCRA, chemical waste is classified with specific waste codes. As a
halogenated organic compound, 4-Fluoro-3-hydroxybenzonitrile waste would likely fall under
the "F-List" for non-specific source wastes, particularly if mixed with solvents.[5] Consult with
your institution's EHS department to determine the precise EPA waste codes.

Decontamination of Reusable Equipment
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Thorough decontamination of laboratory equipment is essential to prevent cross-contamination
and ensure safety.

Procedure:

e Initial Rinse: In a chemical fume hood, rinse glassware and equipment with a suitable
solvent, such as acetone or ethanol, to dissolve any residual 4-Fluoro-3-
hydroxybenzonitrile. Collect this rinsate as hazardous liquid waste.[1]

e Secondary Wash: Wash the rinsed equipment with soap and warm water.

e Final Rinse: Rinse with deionized water and allow to dry completely.

Final Disposal Method

The recommended disposal method for halogenated organic compounds is incineration at a
licensed hazardous waste treatment facility.[6][7] This process ensures the complete
destruction of the chemical, minimizing its environmental impact.

Do NOT dispose of 4-Fluoro-3-hydroxybenzonitrile down the drain or in regular solid waste.

Chemical Incompatibilities for Disposal

When preparing for disposal, it is crucial to avoid mixing 4-Fluoro-3-hydroxybenzonitrile with
incompatible materials, which could lead to dangerous reactions. Based on the functional
groups present (nitrile, phenol, and fluoro-aromatic), avoid contact with:

o Strong Oxidizing Agents: Can cause vigorous, potentially explosive reactions.[3]
o Strong Acids and Bases: May catalyze decomposition or unwanted reactions.

» Reactive Metals: Such as sodium, potassium, or magnesium, which can react with the
hydroxyl group or the nitrile.

Conclusion

The responsible management of chemical intermediates like 4-Fluoro-3-hydroxybenzonitrile
is a cornerstone of safe and ethical scientific research. By adhering to the detailed procedures
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outlined in this guide for hazard assessment, personal protection, spill management, and
proper disposal, you contribute to a safer laboratory environment and the protection of our
ecosystem. Always consult your institution's specific safety protocols and your chemical's
Safety Data Sheet for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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